(C5:1) COENZYME A LITHIUM SALT
(C5:1) COENZYME A LITHIUM SALT
Brand Name:
Vulcanchem
CAS No.:
108347-83-7
VCID:
VC0025289
InChI:
InChI=1S/C26H42N7O17P3S.Li/c1-14(2)9-17(35)54-8-7-28-16(34)5-6-29-24(38)21(37)26(3,4)11-47-53(44,45)50-52(42,43)46-10-15-20(49-51(39,40)41)19(36)25(48-15)33-13-32-18-22(27)30-12-31-23(18)33;/h9,12-13,15,19-21,25,36-37H,5-8,10-11H2,1-4H3,(H,28,34)(H,29,38)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41);
SMILES:
[Li].CC(=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)C
Molecular Formula:
C26H41LiN7O17P3S
Molecular Weight:
856.6 g/mol
(C5:1) COENZYME A LITHIUM SALT
CAS No.: 108347-83-7
Main Products
VCID: VC0025289
Molecular Formula: C26H41LiN7O17P3S
Molecular Weight: 856.6 g/mol
| CAS No. | 108347-83-7 |
|---|---|
| Product Name | (C5:1) COENZYME A LITHIUM SALT |
| Molecular Formula | C26H41LiN7O17P3S |
| Molecular Weight | 856.6 g/mol |
| Standard InChI | InChI=1S/C26H42N7O17P3S.Li/c1-14(2)9-17(35)54-8-7-28-16(34)5-6-29-24(38)21(37)26(3,4)11-47-53(44,45)50-52(42,43)46-10-15-20(49-51(39,40)41)19(36)25(48-15)33-13-32-18-22(27)30-12-31-23(18)33;/h9,12-13,15,19-21,25,36-37H,5-8,10-11H2,1-4H3,(H,28,34)(H,29,38)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41); |
| Standard InChIKey | XFSTZOBMDWRSLY-UHFFFAOYSA-N |
| SMILES | [Li].CC(=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)C |
| Canonical SMILES | [Li].CC(=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)C |
| PubChem Compound | 16219611 |
| Last Modified | Nov 11 2021 |
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